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Section 1: Core Hazard Identification and
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Compound of Interest |

Compound Name: 2,3-Difluoro-4-methylbenzylamine
CAS No.: 261763-41-1
Cat. No.: B1333253
Get Quote
. J

Understanding the chemical's identity and its formal hazard classification is the foundation of a
reliable safety protocol. The amine functional group on the benzyl ring is the primary driver of
its reactivity and corrosive nature. The addition of fluorine atoms can further modify its chemical
properties and toxicological profile.

Table 1: Chemical Identifiers

2-Fluoro-4- 2,3-Difluoro-4-
Property methylbenzylamine methylbenzylamine (Target
(Reference Compound) Compound)
CAS Number 771573-01-4 Not readily available
Molecular Formula CsHioFN CsHoF2N

| Synonyms | (2-Fluoro-4-methylphenyl)methanamine | Not readily available |

Based on the reference compound, 2,3-Difluoro-4-methylbenzylamine is anticipated to be
classified as hazardous under the OSHA Hazard Communication Standard (29 CFR
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1910.1200).[1] The expected GHS classification underscores the significant risks associated
with this chemical class.

Table 2: GHS Hazard Classification (Based on 2-Fluoro-4-methylbenzylamine)[1]

Classification Category Hazard Statement Signal Word

H314: Causes
Category 1B severe skin burns Danger

Skin

Corrosionl/irritation
and eye damage

Serious Eye H318: Causes serious
o Category 1 Danger
Damage/Irritation eye damage

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation | Warning |

Expert Interpretation of Hazards:

o Skin Corrosion (Category 1B): This is not merely a mild irritation. The chemical is expected
to cause irreversible damage to the skin upon contact. The causality lies in the basicity of the
amine group, which can disrupt cell membranes and hydrolyze proteins, leading to chemical
burns.

e Serious Eye Damage (Category 1): This classification indicates a risk of permanent eye
injury, including blindness.[2] The high sensitivity of corneal tissue makes it particularly
vulnerable to corrosive amines.

o Respiratory Irritation (Category 3): Inhalation of vapors or mists can irritate the respiratory
tract.[1] While less severe than the corrosive effects, this can lead to discomfort, coughing,
and inflammation.

Section 2: Comprehensive Risk Analysis and
Toxicological Insights

A thorough risk assessment moves beyond hazard labels to understand the practical
implications in a laboratory setting. The primary risk associated with this compound is
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accidental contact, leading to severe chemical burns.
Primary Routes of Exposure and Symptoms:

o Skin Contact: Causes immediate and severe burns.[1] Prolonged or extensive contact can
lead to deep, painful wounds and potential systemic effects if absorbed.

o Eye Contact: Poses an immediate threat of severe and potentially irreversible damage.[1][2]
The corrosive action can rapidly destroy the delicate tissues of the eye.

 Inhalation: May cause irritation of the respiratory tract, leading to coughing, shortness of
breath, and inflammation of the mucous membranes.[1][2]

 Ingestion: If swallowed, it can cause severe burns to the mouth, throat, and stomach, with a
danger of perforation.[2] Symptoms of overexposure may include headache, dizziness,
nausea, and vomiting.[2]

Causality of Corrosive Action: Benzylamines are organic bases. Their ability to accept protons
allows them to readily react with and denature proteins and lipids in biological tissues, which
manifests as a chemical burn. This is a self-validating system: the chemical's fundamental
properties directly predict its primary hazard.

Section 3: Emergency Response Protocols
Rapid and correct response to an exposure is critical to minimizing injury. The following
protocols are based on established best practices for corrosive amine compounds.

First-Aid Measures:

o General Advice: Immediate medical attention is required for any significant exposure. Show
the Safety Data Sheet to the attending physician.[1]

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable
for breathing. Call a physician immediately.[1] If breathing is difficult, administer oxygen. Do
not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance.[1]

» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
large amounts of water for at least 15 minutes, for example, in a safety shower. Call a
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physician immediately.[1]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses, if present and easy to do. Continue
rinsing. Call an ophthalmologist immediately.[1]

e Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician immediately. The corrosive nature of the
material makes emesis contraindicated due to the risk of esophageal perforation.[2]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, sand, or
alcohol-resistant foam.[1][2] Water mist may be used to cool closed containers.[2]

o Specific Hazards: The material is likely a combustible liquid. Thermal decomposition can
release irritating and toxic gases, including carbon oxides (CO, COz), nitrogen oxides (NOx),
and hydrogen fluoride (HF).[1] Containers may explode when heated.[2]

e Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[2]

Diagram: Emergency Response Workflow
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Caption: Workflow for emergency response to chemical exposure.

Section 4: Proactive Safety: Handling, Storage, and

Controls

The most effective safety strategy is prevention. Adherence to proper handling and storage

protocols is non-negotiable.

Engineering Controls:

e Fume Hood: All handling of this compound must be conducted in a properly functioning

chemical fume hood to prevent inhalation of vapors.[1]
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o Safety Stations: Ensure that an eyewash station and a safety shower are easily accessible
and in good working order in any area where the chemical is handled.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene), a lab coat, and
closed-toe shoes. Ensure gloves are inspected before use and disposed of properly.

o Respiratory Protection: Under normal fume hood use, respiratory protection is not typically
required. However, in case of fume hood failure or for spill cleanup, a respirator with an
appropriate cartridge for organic vapors/amines should be used.

Handling and Storage Protocols:

o Handling: Do not get in eyes, on skin, or on clothing.[1] Avoid breathing mist or vapors. Wash
hands thoroughly after handling. Keep away from open flames, hot surfaces, and sources of
ignition.[2]

e Storage: Store in a corrosives area.[2] Keep containers tightly closed in a dry, cool, and well-
ventilated place.[2] Some related compounds are air-sensitive; therefore, storing under an
inert atmosphere (e.g., nitrogen or argon) is a prudent measure to maintain purity and
prevent degradation.[2]

e Incompatible Materials: Keep away from strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[2]

Diagram: Safe Handling Workflow
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Caption: Standard operating procedure for safely handling corrosive liquids.
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Section 5: Physicochemical and Reactivity Data

Table 3: Physical and Chemical Properties (Data Gaps Noted)

Property Value (Based on Analogs) Rationale/Source
Appearance Liquid Common for benzylamines
Color Colorless to light yellow Common for benzylamines[3]
Odor No information available Often amine-like or pungent
Boiling Point No data available

Flash Point Likely combustible (>61°C) Many benzylamines are

combustible liquids[4]

| Stability | Stable under normal conditions |[4] |

Reactivity Profile:

Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[4]

« Conditions to Avoid: Incompatible products, heat, flames, and sources of ignition.[2]

o Hazardous Decomposition Products: Under fire conditions, it will decompose to form
hazardous gases including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and
gaseous hydrogen fluoride (HF).[1]

e Hazardous Reactions: No hazardous polymerization is expected. Reacts with strong acids
and oxidizing agents.

Section 6: Disposal Considerations

Proper disposal is a critical final step in the chemical lifecycle to ensure environmental and
personnel safety.
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o Waste Treatment: Chemical waste must be disposed of in accordance with federal, state,
and local environmental control regulations. Do not allow the chemical to enter drains.

» Procedure: Dispose of this material and its container at a licensed hazardous waste
collection point. Waste should be collected in suitable, clearly labeled, and closed containers
for disposal by a licensed professional waste disposal service. Contaminated packaging
should be treated as the product itself.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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